BENGHE Validation & Comparative

Check Availability & Pricing

A meta-analysis of studies comparing
Chloraprep and aqueous chlorhexidine
solutions

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Chloraprep
CAS No.: 74194-72-2
Cat. No.: B12795274
Get Quote
& J

Alcoholic vs. Aqueous Chlorhexidine: A Meta-
Analysis of Skin Antisepsis Efficacy

In the critical arena of preventing healthcare-associated infections, the choice of skin antiseptic
is a cornerstone of effective infection control. Among the most widely used agents is
chlorhexidine gluconate (CHG), available in both alcohol-based formulations, such as
ChloraPrep, and aqueous solutions. This guide provides a comprehensive comparison of the
performance of these two formulations, drawing on data from a pivotal randomized controlled
trial to inform best practices for researchers, scientists, and drug development professionals.

Performance in Surgical Site Infection Prevention

A key measure of an antiseptic's efficacy is its ability to reduce the incidence of surgical site
infections (SSIs). The AVALANCHE (Aqueous Versus Alcoholic Antisepsis with Chlorhexidine
for Skin Excision) trial, a significant randomized controlled study, provides the most direct and
robust comparison between alcoholic and aqueous CHG solutions.
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The trial found no statistically significant difference in the rate of SSIs between the two groups.
In the intention-to-treat analysis, the SSI rate was 5.8% in the alcoholic chlorhexidine arm
compared to 6.8% in the aqueous chlorhexidine arm.[1] The relative risk of developing an SSI
with alcoholic chlorhexidine compared to aqueous chlorhexidine was 0.85 (95% Confidence
Interval: 0.51 to 1.41).[1] This indicates that while there was a slight trend towards fewer
infections with the alcoholic solution, the difference was not large enough to be considered
statistically significant.

Alcoholic Aqueous Relative Risk
Outcome o o p-value
Chlorhexidine Chlorhexidine (95% CiI)

Surgical Site 0.85 (0.51 to o
) 5.8% (26/451) 6.8% (31/458) Not Significant
Infection Rate 1.41)
Adverse ] )
_ Low Incidence Low Incidence Not Reported 0.6
Reactions

Table 1: Comparison of Surgical Site Infection Rates and Adverse Reactions. Data from the
AVALANCHE trial.[1]

Experimental Protocol: The AVALANCHE Trial

To understand the basis of these findings, a detailed look at the experimental methodology is
essential.

Study Design: The AVALANCHE trial was a randomized controlled trial.[1]

Participants: A total of 916 patients undergoing minor skin excisions in a general practice
setting were enrolled.[1] 454 were allocated to the alcoholic chlorhexidine group and 462 to the
aqueous chlorhexidine group.[1]

Interventions:

¢ Alcoholic Chlorhexidine Group: Received skin preparation with 2% chlorhexidine gluconate
in 70% isopropyl alcohol.
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e Aqueous Chlorhexidine Group: Received skin preparation with an aqueous solution of
chlorhexidine.

Primary Outcome: The primary outcome measured was the incidence of surgical site infection
within 30 days of the procedure.[1]

Adverse Reactions: The incidence of adverse reactions, such as contact dermatitis, was also
monitored in both groups. The study reported a low incidence of adverse reactions with no
significant difference between the two groups (p=0.6).[1]

Meta-Analysis and Broader Context

While the AVALANCHE trial provides a direct comparison, it is also informative to consider the
broader context of meta-analyses in this field. Several meta-analyses have compared alcohol-
based CHG with aqueous-based povidone-iodine (PVI), another common skin antiseptic.
These studies have consistently found that alcohol-based CHG is associated with a reduced
risk of SSIs compared to aqueous PVL.[2][3][4][5] This underscores the potent antimicrobial
properties of the alcohol component in the formulation.

The AVALANCHE trial's finding of no significant difference between alcoholic and aqueous
CHG suggests that for minor procedures in a low-risk setting, the additional benefit of the
alcohol may be less pronounced.[1] However, for higher-risk surgeries, the superior
performance of alcohol-based CHG against other agents like PVI may be a more critical
consideration.

Visualizing the Research Process

To aid in the understanding of the research methodologies discussed, the following diagrams
illustrate the typical workflows for a meta-analysis and a comparative clinical trial.
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Caption: Workflow of a Systematic Review and Meta-Analysis.
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Caption: Workflow of a Randomized Controlled Trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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